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Compound of Interest

Compound Name:
2-(3-Methylphenoxy)cyclohexan-1-

amine

Cat. No.: B13267908

Get Quote

Technical Monograph: 2-(3-
Methylphenoxy)cyclohexan-1-amine
A Versatile Alicyclic Scaffold for CNS and Ion Channel
Modulation
Introduction & Chemical Identity
2-(3-Methylphenoxy)cyclohexan-1-amine represents a privileged structural motif in medicinal

chemistry, combining a lipophilic cyclohexane ring with a flexible aryloxy ether linkage and a

polar primary amine. This structure is a conformationally restricted analog of the 2-

aryloxyethylamine pharmacophore, a core element found in numerous bioactive molecules

ranging from antidepressants (e.g., Duloxetine analogs) to anti-arrhythmics (e.g., Mexiletine

analogs).

The cyclohexane ring introduces rigidity that reduces the entropic penalty of binding, potentially

enhancing selectivity for G-protein coupled receptors (GPCRs) and ion channels compared to

their flexible acyclic counterparts.
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Chemical Data Summary[1][2][3][4][5][6][7][8][9][10]
Property Data

CAS Number 1038313-41-5

IUPAC Name 2-(3-Methylphenoxy)cyclohexan-1-amine

Molecular Formula C₁₃H₁₉NO

Molecular Weight 205.30 g/mol

LogP (Predicted) ~2.7 (Lipophilic, CNS penetrant)

H-Bond Donors 1 (Primary Amine)

H-Bond Acceptors 2 (Ether Oxygen, Amine Nitrogen)

Stereochemistry

Typically synthesized as trans-racemate via

epoxide opening; chiral resolution required for

enantiopure studies.

Synthetic Methodology
To access CAS 1038313-41-5 with high fidelity, two primary routes are recommended. The

Epoxide Opening Route is preferred for generating the trans-1,2-disubstituted geometry, while

Reductive Amination allows for diastereomeric control via catalyst selection.

Protocol A: Ring Opening of Cyclohexene Oxide (Trans-
Selective)
This pathway utilizes the inherent anti-stereospecificity of nucleophilic attack on epoxides to

generate the trans-isomer.

Step 1: Etherification

Reagents: Cyclohexene oxide (1.0 eq), 3-Cresol (1.1 eq), NaOH (0.1 eq, aq), Aliquat 336

(Catalytic).

Conditions: Reflux in water/toluene biphasic system or neat at 100°C for 4 hours.
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Mechanism: The phenoxide ion attacks the epoxide ring in an S_N2 fashion, resulting in

trans-2-(3-methylphenoxy)cyclohexanol.

Workup: Wash with NaOH (1M) to remove excess cresol. Dry organic layer (MgSO₄).[1][2]

Step 2: Functional Group Interconversion (Alcohol to Amine) Note: Direct displacement of

secondary cyclohexyl mesylates often leads to elimination. The Mitsunobu reaction is preferred

for stereochemical inversion (yielding cis) or retention via double inversion.

Alternative High-Yield Sequence: Oxidation to ketone followed by reductive amination.

Protocol B: Reductive Amination (Scalable & Flexible)
This is the industry-standard approach for generating the amine functionality.

Step 1: Oxidation of trans-2-(3-methylphenoxy)cyclohexanol

Reagents: PCC or Swern conditions.

Product: 2-(3-methylphenoxy)cyclohexan-1-one.

Step 2: Reductive Amination

Reagents: Ketone intermediate, Ammonium Acetate (10 eq), NaBH₃CN (1.5 eq).

Solvent: Methanol, pH adjusted to ~6 with acetic acid.

Procedure:

Dissolve ketone and ammonium acetate in MeOH. Stir for 1 hour to form the iminium

species.

Add NaBH₃CN portion-wise at 0°C.

Stir at room temperature for 12 hours.

Purification: Acid-base extraction. The product is an oil that can be converted to the HCl salt

for crystallization.
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Visualization: Synthetic Pathway[5]
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Figure 1: Step-wise synthetic workflow from commodity starting materials to the target amine.

Medicinal Chemistry Applications
The 2-phenoxycyclohexylamine scaffold acts as a "master key" for several CNS targets due to

its overlap with the pharmacophores of known monoamine transporter inhibitors and ion

channel blockers.

Monoamine Transporter Inhibition (SERT/NET)
The structure mimics the spatial arrangement of Venlafaxine and Tramadol. The 3-methyl

substituent on the phenyl ring typically enhances lipophilicity and metabolic stability (blocking

para-hydroxylation), potentially increasing potency at the Norepinephrine Transporter (NET).

Design Strategy: Methylation of the primary amine to secondary/tertiary analogs (e.g., N,N-

dimethyl) often drastically increases affinity for SERT/NET.

Sigma Receptor Modulation (σ1/σ2)
Cyclohexylamines with aryl-ether appendages are classic Sigma-1 receptor ligands. These

receptors are implicated in neuroprotection and cognitive enhancement.

Mechanism: The basic nitrogen forms a salt bridge with Asp126 in the σ1 receptor, while the

aryl group occupies the hydrophobic pocket.

NMDA Receptor Antagonism
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Structurally related to Ketamine (a cyclohexanone) and Phencyclidine, this scaffold—

specifically the cis-isomer—may exhibit channel blocking activity at the NMDA receptor,

relevant for rapid-acting antidepressant research.

Visualization: Pharmacophore Mapping
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Figure 2: Pharmacological network showing potential therapeutic targets based on structural

homology.

Experimental Characterization & Safety
Analytical Validation
To confirm the identity of synthesized batches, the following parameters must be met:

¹H NMR (400 MHz, CDCl₃): Diagnostic multiplet for the methine proton adjacent to oxygen (

3.8-4.2 ppm) and the methine proton adjacent to nitrogen (

2.8-3.2 ppm). The coupling constant (

) between these protons determines stereochemistry (Trans:

Hz; Cis:

Hz).

LC-MS: Protonated molecular ion
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.

Safety & Handling
Hazard Class: Irritant (Skin/Eye). As a lipophilic amine, it may possess CNS activity; handle

as a potentially potent bioactive agent.

Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at -20°C to prevent

oxidation or carbamate formation (reaction with atmospheric CO₂).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://triggered.stanford.clockss.org/ServeContent?doi=10.3987%2Fcom-96-7540
http://orgsyn.org/demo.aspx?prep=v90p0338
https://www.benchchem.com/product/b13267908/docs#2-3-methylphenoxy-cyclohexan-1-amine-cas-number-1038313-41-5
https://www.benchchem.com/product/b13267908/docs#2-3-methylphenoxy-cyclohexan-1-amine-cas-number-1038313-41-5
https://www.benchchem.com/product/b13267908/docs#2-3-methylphenoxy-cyclohexan-1-amine-cas-number-1038313-41-5
https://www.benchchem.com/product/b13267908/docs#2-3-methylphenoxy-cyclohexan-1-amine-cas-number-1038313-41-5
https://www.benchchem.com/product/b13267908?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13267908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13267908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

